![molecular formula C7H6N2O B6233834 5-methyl-[1,3]oxazolo[4,5-b]pyridine CAS No. 1346569-70-7](/img/no-structure.png)
5-methyl-[1,3]oxazolo[4,5-b]pyridine
Overview
Description
5-methyl-[1,3]oxazolo[4,5-b]pyridine, also known as 5-MOP, is an organic compound that is widely used in scientific research. It is a heterocyclic aromatic compound with a bicyclic structure, consisting of a five-membered oxazole ring fused to a six-membered pyridine ring. 5-MOP is an important building block for various synthetic organic compounds and has a variety of applications in the fields of organic chemistry, biochemistry, and pharmacology.
Scientific Research Applications
5-methyl-[1,3]oxazolo[4,5-b]pyridine is a versatile compound that has a variety of applications in scientific research. It is used as a building block for the synthesis of various organic compounds and is also used as a ligand in coordination chemistry. Additionally, this compound is used as a reagent in the synthesis of heterocyclic compounds, such as quinolines, isoquinolines, and pyridines.
Mechanism of Action
5-methyl-[1,3]oxazolo[4,5-b]pyridine has been found to act as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics. It has also been found to inhibit the activity of calcium-dependent phospholipase A2, an enzyme involved in the metabolism of phospholipids. Additionally, this compound has been found to interact with several ion channels, including the N-methyl-D-aspartate receptor and the voltage-gated sodium channel.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. In vitro studies have shown that this compound has antioxidant activity, which may be beneficial in the treatment of oxidative stress-related diseases. Additionally, this compound has been found to possess anti-inflammatory, antifungal, and antibacterial properties. It has also been found to modulate the activity of the immune system and to have neuroprotective effects.
Advantages and Limitations for Lab Experiments
5-methyl-[1,3]oxazolo[4,5-b]pyridine is a useful compound for laboratory experiments due to its availability, low cost, and ease of synthesis. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. However, this compound is a highly reactive compound and can easily form adducts with other molecules, which can complicate the analysis of its effects.
Future Directions
Due to its wide range of applications, 5-methyl-[1,3]oxazolo[4,5-b]pyridine has the potential to be used in a variety of research fields. In the future, this compound could be used to develop new drugs and therapies for a variety of diseases. Additionally, it could be used to develop new materials for industrial applications, such as coatings and catalysts. Additionally, further research into the biochemical and physiological effects of this compound could lead to a better understanding of its therapeutic potential.
Synthesis Methods
5-methyl-[1,3]oxazolo[4,5-b]pyridine is typically synthesized through a condensation reaction of 4-methylpyridine and 1,3-propane-sultone. This reaction is catalyzed by an acid and yields a mixture of this compound and 1,3-oxazolo[4,5-b]pyridine. The mixture can then be separated by column chromatography, and the pure this compound can be isolated.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methyl-[1,3]oxazolo[4,5-b]pyridine involves the condensation of 2-amino-3-methylpyridine with glyoxal followed by cyclization with formic acid.", "Starting Materials": [ "2-amino-3-methylpyridine", "glyoxal", "formic acid" ], "Reaction": [ "Step 1: Condensation of 2-amino-3-methylpyridine with glyoxal in the presence of a base such as potassium carbonate to form 5-methyl-2-(2-oxoethyl)pyridine.", "Step 2: Cyclization of 5-methyl-2-(2-oxoethyl)pyridine with formic acid in the presence of a dehydrating agent such as phosphorus oxychloride to form 5-methyl-[1,3]oxazolo[4,5-b]pyridine." ] } | |
CAS RN |
1346569-70-7 |
Molecular Formula |
C7H6N2O |
Molecular Weight |
134.1 |
Purity |
95 |
Origin of Product |
United States |
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